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Compound of Interest

Compound Name: LY 345899

Cat. No.: B15613109 Get Quote

Essential Safety and Handling Guide for LY
345899
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of LY
345899, a potent folate analog and inhibitor of methylenetetrahydrofolate dehydrogenase

(MTHFD). Adherence to these procedures is essential to ensure a safe laboratory environment

and minimize exposure risk.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory when handling LY
345899. The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles. A face shield should

be worn where splashing is a

risk.

Protects against splashes and

airborne particles that could

cause eye irritation or injury.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Double gloving is

recommended.

Prevents direct skin contact

with the compound, which

could lead to irritation or

absorption. Gloves should be

inspected before use and

changed frequently.

Body Protection

A disposable, poly-coated

laboratory gown with long

sleeves and knitted or elastic

cuffs.

Provides a barrier against

accidental spills and

contamination of personal

clothing. Gowns should not be

worn outside of the designated

handling area.

Respiratory Protection

A NIOSH-approved N95

respirator or higher is

necessary when handling the

powder outside of a certified

chemical fume hood or

biological safety cabinet to

prevent inhalation of dust

particles.

Minimizes the risk of inhaling

the compound, especially in its

powdered form.

Quantitative Data Summary
The following table provides key quantitative data for LY 345899.
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Property Value Source

Molecular Weight 471.43 g/mol [1]

Chemical Formula C₂₀H₂₁N₇O₇ [1]

CAS Number 10538-99-5 [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]

Storage (Powder)

Short term (days to weeks): 0 -

4°C. Long term (months to

years): -20°C.

[1]

Storage (In Solvent)

Short term (days to weeks): 0 -

4°C. Long term (months):

-20°C.

[1]

Operational and Disposal Plans
Operational Plan: Step-by-Step Handling Procedures

Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be

conducted in a designated area, preferably within a certified chemical fume hood or

biological safety cabinet to minimize exposure.[2]

Weighing and Reconstitution: When weighing the solid compound, use a containment

balance or perform the task in a fume hood to control dust. For reconstitution, add the

solvent slowly to the vial to avoid splashing. As LY 345899 is soluble in DMSO, prepare

stock solutions in a fume hood.[1]

Experimental Use: When using solutions of LY 345899, handle with care to prevent spills

and aerosol generation. Use luer-lock syringes and other safety-engineered devices where

possible.
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Spill Cleanup: In case of a spill, evacuate the area and prevent others from entering. For

small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and

place it in a sealed container for disposal.[2] For larger spills, follow your institution's

hazardous material spill response protocol.

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate cleaning agent. Remove and dispose of PPE as hazardous waste. Wash hands

thoroughly with soap and water after removing gloves.

Disposal Plan

All waste materials contaminated with LY 345899, including empty vials, used PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste.[2]

Solid Waste: Collect all solid waste, including contaminated gloves, gowns, and absorbent

materials, in a clearly labeled, sealed container designated for hazardous chemical waste.

Liquid Waste: Collect all liquid waste containing LY 345899 in a labeled, leak-proof container.

Do not pour any waste down the drain.

Sharps: Any sharps contaminated with LY 345899 should be placed in a designated sharps

container for hazardous waste.

Follow all local, state, and federal regulations for the disposal of hazardous waste.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of LY 345899.
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Caption: Workflow for the safe handling of LY 345899.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.medkoo.com/uploads/product/YKL-05-099/safety/SDS-YKL-05-099.pdf
https://www.benchchem.com/product/b15613109?utm_src=pdf-body
https://www.medkoo.com/uploads/product/YKL-05-099/safety/SDS-YKL-05-099.pdf
https://www.benchchem.com/product/b15613109?utm_src=pdf-body
https://www.benchchem.com/product/b15613109?utm_src=pdf-body
https://www.benchchem.com/product/b15613109?utm_src=pdf-body
https://www.benchchem.com/product/b15613109?utm_src=pdf-body-img
https://www.benchchem.com/product/b15613109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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